Cas no 1781006-94-7 (3-(4-Bromophenyl)-3-fluoro-2,2-dimethylpropanoic acid)

• Product Name: 3-(4-Bromophenyl)-3-fluoro-2,2-dimethylpropanoic acid
• CAS No: 1781006-94-7
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 5738772
• PubChem ID: 105519900
• Update Time: 2025-07-25

3-(4-Bromophenyl)-3-fluoro-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-3-fluoro-2,2-dimethylpropanoic acid
• EN300-765722
• 3-(4-Bromophenyl)-3-fluoro-2,2-dimethylpropanoicacid
• 1781006-94-7
• Benzenepropanoic acid, 4-bromo-β-fluoro-α,α-dimethyl-

• Inchi： 1S/C11H12BrFO2/c1-11(2,10(14)15)9(13)7-3-5-8(12)6-4-7/h3-6,9H,1-2H3,(H,14,15)
• InChI Key： GJJKZBJSRZJOQF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C(=O)O)(C)C)F

Computed Properties

• Exact Mass: 274.00047g/mol
• Monoisotopic Mass: 274.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.456±0.06 g/cm3(Predicted)
• Boiling Point: 362.8±27.0 °C(Predicted)
• pka: 3.75±0.18(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-Bromophenyl)-3-fluoro-2,2-dimethylpropanoic acid

Professional Introduction to 3-(4-Bromophenyl)-3-fluoro-2,2-dimethylpropanoic Acid (CAS No. 1781006-94-7)

3-(4-Bromophenyl)-3-fluoro-2,2-dimethylpropanoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1781006-94-7, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this acid includes a 4-bromophenyl group and a 3-fluoro substituent, which contribute to its distinct chemical behavior and reactivity.

The synthesis of 3-(4-Bromophenyl)-3-fluoro-2,2-dimethylpropanoic acid involves a series of carefully orchestrated chemical reactions that highlight the compound's versatility. The presence of the fluoro group in particular is noteworthy, as fluorine-containing compounds are widely recognized for their enhanced metabolic stability and bioavailability in pharmaceuticals. This attribute makes the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that incorporate both bromophenyl and fluoro moieties. These structural features are not only synthetically challenging but also offer unique pharmacological profiles. For instance, the bromine atom in the 4-bromophenyl group can serve as a handle for further functionalization, enabling the creation of more complex derivatives with tailored biological activities.

The utility of 3-(4-Bromophenyl)-3-fluoro-2,2-dimethylpropanoic acid extends beyond its role as a building block in drug synthesis. It has been employed in various research studies aimed at understanding the influence of halogen substituents on molecular interactions. One notable area of investigation involves its use as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the bromophenyl and fluoro groups is believed to enhance binding affinity to target proteins, thereby improving therapeutic efficacy.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of reactions involving this compound. Molecular modeling studies suggest that the presence of both bromine and fluorine atoms influences electron distribution within the molecule, affecting its reactivity and stability. These insights are invaluable for optimizing synthetic routes and predicting the behavior of derivatives.

The pharmaceutical industry has shown particular interest in fluorinated carboxylic acids due to their potential as pharmacophores. 3-(4-Bromophenyl)-3-fluoro-2,2-dimethylpropanoic acid exemplifies this trend, as it combines structural features that are known to enhance drug-like properties such as lipophilicity and metabolic resistance. Researchers are exploring its application in developing next-generation therapeutics that address unmet medical needs.

In conclusion, 3-(4-Bromophenyl)-3-fluoro-2,2-dimethylpropanoic acid (CAS No. 1781006-94-7) represents a fascinating compound with diverse applications in synthetic chemistry and drug development. Its unique structural features, including the bromophenyl and fluoro groups, make it a valuable asset for medicinal chemists seeking to design innovative treatments. As research continues to uncover new possibilities for this compound, its significance in the pharmaceutical landscape is likely to grow.